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Introduction

Strontium nitride (SrsNz), an inorganic compound of strontium and nitrogen, is a highly
reactive material with distinct chemical properties. This technical guide provides a
comprehensive overview of the current understanding of its solubility and reactivity in various
solvents. Due to its sensitivity to moisture and air, special handling procedures are required,
which are also outlined herein. This document aims to be a valuable resource for professionals
working with or considering the use of strontium nitride in their research and development
endeavors.

Reactivity of Strontium Nitride

Strontium nitride is a strong base and a potent reducing agent, exhibiting high reactivity,
particularly with protic solvents.[1] It is stable in dry atmospheres but will gradually hydrolyze
upon exposure to moisture.[1]

Reactivity with Water (Hydrolysis)

Strontium nitride reacts quantitatively with water in a vigorous exothermic reaction to produce
strontium hydroxide and ammonia gas.[1][2][3] This hydrolysis reaction proceeds rapidly at
room temperature.[1]

Chemical Equation: SraN2z(s) + 6H20(l) — 3Sr(OH)z(aq) + 2NHs(g)[1]
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A second-order rate constant of 3.4 x 102 L mol~* s~* has been reported for this reaction.[1]

Reactivity with Acids

As a strong base, strontium nitride reacts vigorously with acids to form the corresponding
strontium salt and ammonium salt.[1]

Example with Hydrochloric Acid: SraNz(s) + 8HCIl(aq) — 3SrClz(aq) + 2NH4Cl(aq)[1]

Reactivity with Bases

As a strong base itself, strontium nitride is not expected to react with aqueous bases such as
sodium hydroxide or potassium hydroxide.

Reactivity with Organic Solvents

There is a lack of specific data in the reviewed literature regarding the reactivity or solubility of
strontium nitride in common organic solvents like ethanol, methanol, or acetone. Given its
highly ionic and reactive nature, it is presumed to be sparingly soluble and likely unreactive
with anhydrous, aprotic organic solvents. However, any residual water in these solvents could
lead to a hydrolysis reaction.

Solubility of Strontium Nitride

The term "solubility” for strontium nitride, particularly in protic solvents like water and acids, is
often used to describe its reaction with the solvent rather than a simple dissolution process.
There is a notable absence of quantitative solubility data (e.g., in grams per 100 mL or moles
per liter) in the available scientific literature for strontium nitride in any solvent.
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Observations and

Solvent Quantitative Solubility
Remarks
Reacts to form strontium
Water Data not available hydroxide and ammonia.[1][2]
[3]
Reacts to form the
Acids (e.g., HCI) Data not available corresponding strontium and
ammonium salts.[1]
Bases (e.g., NaOH) Data not available Expected to be unreactive.

Organic Solvents (e.g., .
Data not available
Ethanol, Acetone)

Presumed to be sparingly
soluble in anhydrous, aprotic

solvents.

Experimental Protocols

Due to the air and moisture-sensitive nature of strontium nitride, all manipulations should be

carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox

techniques.

Protocol for Determining Reactivity with a Solvent (e.g.,

Water)

Objective: To qualitatively and quantitatively assess the reactivity of strontium nitride with a

given solvent.

Materials:

Strontium nitride powder

Anhydrous, degassed solvent of interest

Inert gas supply (Nitrogen or Argon)

Schlenk flask and other appropriate Schlenk glassware
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Magnetic stirrer and stir bar
Gas-tight syringe

Apparatus for gas analysis (e.g., gas chromatography) or titration setup for product analysis

Procedure:

Preparation: Dry all glassware in an oven at >120 °C overnight and cool under vacuum.

Inert Atmosphere: Assemble the Schlenk apparatus and purge with inert gas for at least 30
minutes.

Sample Handling: In a glovebox or under a positive flow of inert gas, weigh a precise amount
of strontium nitride and transfer it to the Schlenk flask containing a magnetic stir bar.

Solvent Addition: Add a known volume of the anhydrous, degassed solvent to the Schlenk
flask via a gas-tight syringe or cannula.

Reaction: Stir the mixture at a constant temperature. Observe any changes, such as gas
evolution, color change, or temperature increase.

Analysis of Gaseous Products: If gas is evolved, a sample can be taken from the headspace
using a gas-tight syringe and analyzed by a suitable technique (e.g., gas chromatography to
identify ammonia).

Analysis of Liquid Phase: After the reaction is complete, allow any solid to settle. A sample of
the supernatant can be carefully removed via a filtered cannula for analysis (e.qg., titration to
determine the concentration of strontium hydroxide).

Analysis of Solid Residue: If a solid residue remains, it can be isolated by filtration under
inert atmosphere, washed with an anhydrous, non-reactive solvent, and dried under vacuum
for analysis (e.g., X-ray diffraction to identify unreacted starting material or solid products).

Protocol for Qualitative Solubility Assessment in an
Aprotic Solvent
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Objective: To determine if strontium nitride dissolves in an anhydrous, aprotic solvent without
reaction.

Materials:

Strontium nitride powder

Anhydrous, aprotic solvent of interest

Schlenk tube or similar sealable glassware

Inert gas supply
Procedure:

o Preparation: Follow the same glassware drying and inert atmosphere preparation as in the
reactivity protocol.

o Sample and Solvent Addition: In a glovebox, add a small, known amount of strontium
nitride to a Schlenk tube. Add a known volume of the anhydrous, aprotic solvent.

o Observation: Seal the tube and agitate the mixture (e.g., using a vortex mixer or by shaking)
at a controlled temperature.

» Visual Inspection: Visually inspect the mixture for any signs of dissolution. The
disappearance of the solid phase indicates solubility.

o Confirmation (Optional): If dissolution is observed, the solvent can be removed under
vacuum to see if the original strontium nitride can be recovered, confirming that a reaction
did not occur. The recovered solid can be analyzed (e.g., by IR spectroscopy or XRD) to
confirm its identity.

Visualizations
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Reaction with Water

Ammonia (NHs)

Strontium Hydroxide (Sr(OH)z2)

Strontium Nitride (SraN2) Reaction with Acid

Ammonium Chloride (NH4ClI)

Strontium Chloride (SrCl2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Strontium Nitride: A Technical Guide to its Solubility and
Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576871#solubility-and-reactivity-of-strontium-nitride-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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